Cas no 136810-00-9 (Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside)

• Product Name: Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
• CAS No: 136810-00-9
• MF: C₂₆H₂₅NO₉Se
• MW: 574.438007116318
• CID: 2915489
• Update Time: 2025-06-08

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 3,4,6-tri-o-acetyl-2-deoxy-2-phthalimido-beta-d-selenoglucopyranoside
• 1-(Phenylseleno)-N,N-phthaloyl-3-O,4-O,6-O-triacetyl-1-deoxy-beta-D-glucosamine
• Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside

• Inchi： 1S/C26H25NO9Se/c1-14(28)33-13-20-22(34-15(2)29)23(35-16(3)30)21(26(36-20)37-17-9-5-4-6-10-17)27-24(31)18-11-7-8-12-19(18)25(27)32/h4-12,20-23,26H,13H2,1-3H3/t20-,21-,22-,23-,26+/m1/s1
• InChI Key： MXNZDMFUTBLYFF-HDXRJONQSA-N
• SMILES： [Se](C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 881
• Topological Polar Surface Area: 126

Additional information on Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside

Recent Advances in the Study of Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9)

The compound Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This selenoglycoside derivative is a key intermediate in the synthesis of selenium-containing carbohydrates, which have shown promising applications in drug discovery, glycobiology, and materials science. Recent studies have focused on its unique chemical properties, synthetic utility, and potential biological activities.

One of the most notable advancements in the study of this compound is its role in the synthesis of selenium-modified oligosaccharides. Researchers have demonstrated that the selenium atom in the selenoglucopyranoside framework can serve as a versatile handle for further functionalization, enabling the construction of complex glycoconjugates with enhanced stability and biological activity. A 2023 study published in the Journal of Organic Chemistry highlighted the use of this compound in the efficient synthesis of selenium-containing glycomimetics, which exhibit improved binding affinity to lectins and other carbohydrate-binding proteins.

In addition to its synthetic applications, Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside has been investigated for its potential therapeutic properties. Preliminary in vitro studies suggest that selenium-containing carbohydrates derived from this compound may possess antioxidant and anti-inflammatory activities. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the evaluation of these compounds as potential inhibitors of glycosidases, enzymes that play critical roles in various pathological processes, including cancer metastasis and viral infections.

Furthermore, the compound's unique structural features have made it a subject of interest in materials science. Researchers have explored its use in the development of selenium-functionalized polymers and nanomaterials, which could have applications in drug delivery and biosensing. A 2023 study in ACS Biomaterials Science & Engineering demonstrated the successful incorporation of this selenoglycoside into polymeric scaffolds, resulting in materials with tunable mechanical properties and enhanced biocompatibility.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside. Issues such as the stability of selenium-containing intermediates and the need for optimized purification protocols are areas of active research. Future studies are expected to focus on addressing these challenges and expanding the compound's utility in both academic and industrial settings.

In conclusion, Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore its potential to drive innovation in drug discovery, glycobiology, and materials science. Continued research in this area is likely to yield further insights and opportunities for this intriguing compound.